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Compound of Interest

Compound Name: Triethanolamine sulfate

Cat. No.: B1607378 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triethanolamine sulfate, identified by the CAS number 7376-31-0, is an organic compound

that functions as a surfactant and emulsifying agent.[1] It is the salt formed from the reaction of

triethanolamine and sulfuric acid.[1] While often confused with the more widely researched

Triethanolamine Lauryl Sulfate (TLS), triethanolamine sulfate has distinct chemical properties

and applications. This guide provides a comprehensive overview of the available technical

information for triethanolamine sulfate, with a focus on its chemical identity, properties,

synthesis, and applications. It is important to note that publicly available research specifically

on CAS 7376-31-0 is limited, and some information is extrapolated from data on

triethanolamine and its other salts.

Chemical and Physical Properties
A summary of the key chemical and physical properties of triethanolamine sulfate is

presented in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1607378?utm_src=pdf-interest
https://www.benchchem.com/product/b1607378?utm_src=pdf-body
https://cymitquimica.com/cas/7376-31-0/
https://cymitquimica.com/cas/7376-31-0/
https://www.benchchem.com/product/b1607378?utm_src=pdf-body
https://www.benchchem.com/product/b1607378?utm_src=pdf-body
https://www.benchchem.com/product/b1607378?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 7376-31-0 [1][2][3][4][5]

Molecular Formula C₆H₁₅NO₃·xH₂SO₄ [1][2][3]

Molecular Weight 247.27 g/mol [1][5]

IUPAC Name

2-[bis(2-

hydroxyethyl)amino]ethanol;sul

furic acid

[2][5]

Synonyms

TEA-Sulfate, Triethanolamine

sulfuric acid salt,

Triethanolammonium sulfate,

Ethanol, 2,2',2''-nitrilotris-,

sulfate (salt)

[1][2][5]

Appearance Clear, viscous liquid [1]

Purity
≥95% (as commercially

available)
[2]

Synthesis
Triethanolamine sulfate is synthesized through the neutralization reaction of triethanolamine

with sulfuric acid.[1] This acid-base reaction results in the formation of the triethanolammonium

salt of sulfuric acid.
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Synthesis of Triethanolamine Sulfate

Triethanolamine
(C₆H₁₅NO₃)

Triethanolamine Sulfate
(C₆H₁₅NO₃·H₂SO₄)

Sulfuric Acid
(H₂SO₄)

Application Workflow in Cosmetic Formulation

Formulation Phase

Processing Phase

Final Product

Oil Phase Ingredients

Mixing and Homogenization

Water Phase Ingredients Triethanolamine Sulfate
(as Emulsifier)

Stable Emulsion
(e.g., Lotion, Cream)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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